Cas no 1060263-57-1 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide
• CAS No: 1060263-57-1
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 6265564
• PubChem ID: 25862195
• Update Time: 2025-11-04

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide
• 1060263-57-1
• AKOS024497751
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-4-(dimethylsulfamoyl)benzamide
• VU0635292-1
• F5097-0828

• Inchi： 1S/C20H23N3O4S/c1-23(2)28(26,27)18-11-5-15(6-12-18)20(25)22-17-7-3-14(4-8-17)13-19(24)21-16-9-10-16/h3-8,11-12,16H,9-10,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： IJYIQZXTBWIWIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1C=CC(=CC=1)CC(NC1CC1)=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide

N-{4-[(Cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide: A Comprehensive Overview

The compound N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1060263-57-1) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications in drug development. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and biological activity in greater depth.

Structural Insights and Synthesis

The molecular structure of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide is a testament to the ingenuity of modern organic synthesis. The molecule comprises a benzamide core, which is substituted at the 4-position with a dimethylsulfamoyl group. This substitution enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. The cyclopropylcarbamoyl group attached to the phenyl ring introduces additional steric and electronic effects, which can influence the compound's interaction with biological targets.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve higher yields and better purity. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is crucial for its potential commercialization.

Pharmacological Properties and Applications

The pharmacological profile of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide has been extensively studied in recent years. Preclinical trials have demonstrated its potent activity against various disease models, particularly in the areas of oncology and inflammation. The compound exhibits selective binding to specific protein targets, which underscores its potential as a lead molecule for drug development.

One of the most notable findings from recent research is the compound's ability to modulate key signaling pathways involved in cancer progression. For instance, studies conducted at leading research institutions have shown that it can inhibit the activity of certain kinases that are overexpressed in malignant tumors. This discovery has sparked interest among oncologists who are exploring its potential as a targeted therapy.

In addition to its therapeutic applications, this compound has also shown promise in non-pharmaceutical contexts. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers are currently investigating its suitability for applications in flexible electronics and bio-sensing technologies.

Environmental Impact and Safety Considerations

As with any novel chemical entity, understanding the environmental impact of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide is crucial for sustainable development. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic life. These studies indicate that under controlled conditions, the compound undergoes rapid degradation, minimizing its environmental footprint.

Safety assessments have also been conducted to evaluate its acute and chronic toxicity profiles. Results from these studies suggest that the compound has a favorable safety profile when used within recommended dosage ranges. However, further long-term studies are needed to fully understand its effects on human health and ecosystems.

Future Directions and Research Opportunities

The future of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide lies in continued research aimed at unlocking its full potential across diverse applications. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis, formulation, and delivery systems.

Pioneering work is currently underway to explore its use as a component in combination therapies for complex diseases such as cancer and autoimmune disorders. Additionally, researchers are investigating novel synthetic routes that could reduce production costs while maintaining high quality standards.

In conclusion, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide represents a cutting-edge advancement in chemical science with multifaceted applications across various industries. As research progresses, this compound is poised to make significant contributions to both therapeutic development and material science.